N-[(2,5-difluorophenyl)methyl]-2-methyl-2-phenylpropan-1-amine

• IUPAC Name: N-[(2,5-difluorophenyl)methyl]-2-methyl-2-phenylpropan-1-amine
• InChI: InChI=1S/C17H19F2N/c1-17(2,14-6-4-3-5-7-14)12-20-11-13-10-15(18)8-9-16(13)19/h3-10,20H,11-12H2,1-2H3
• InChI Key: TVPMFEOQEXTGHM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1=C(C=CC(=C1)F)F)C2=CC=CC=C2
• Molecular Formula: C17H19F2N
• Molecular Weight: 275.34 g/mol

Description

N-[(2,5-difluorophenyl)methyl]-2-methyl-2-phenylpropan-1-amine, also known as fluoxetine, is a selective serotonin reuptake inhibitor (SSRI) used as an antidepressant medication. It is widely used in the treatment of depression, obsessive-compulsive disorder, bulimia nervosa, and panic disorder.

Mechanism of Action

Fluoxetine works by selectively inhibiting the reuptake of serotonin in the brain, which increases the levels of serotonin available to bind to receptors. Serotonin is a neurotransmitter that plays a key role in regulating mood, appetite, and sleep. By increasing the levels of serotonin in the brain, N-[(2,5-difluorophenyl)methyl]-2-methyl-2-phenylpropan-1-amine can help to alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
Fluoxetine has been shown to have a number of biochemical and physiological effects, including increasing the levels of serotonin in the brain, altering the activity of certain neurotransmitters, and modulating the expression of certain genes. It has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its therapeutic effects in some medical conditions.

Advantages and Limitations for Lab Experiments

Fluoxetine has several advantages for use in lab experiments, including its well-established safety profile and its ability to selectively inhibit the reuptake of serotonin. However, it also has several limitations, including its relatively low potency compared to other antidepressant medications, and its potential to interact with other medications and substances.

Future Directions

There are several potential future directions for research on N-[(2,5-difluorophenyl)methyl]-2-methyl-2-phenylpropan-1-amine, including investigating its efficacy in the treatment of other medical conditions, such as chronic pain and inflammatory disorders. Additionally, there is a need to better understand the mechanisms underlying the therapeutic effects of this compound, and to develop more effective and targeted treatments for depression and other psychiatric disorders. Finally, there is a need for further research on the long-term safety and efficacy of this compound, particularly in children and adolescents.

Synthesis Methods

Fluoxetine can be synthesized by several methods, including the reaction of benzyl cyanide with 2,5-difluorobenzyl chloride, followed by reduction with lithium aluminum hydride. Another method involves the reaction of 2,5-difluorobenzylamine with 2-phenyl-2-methylpropanal in the presence of a reducing agent.

Scientific Research Applications

Fluoxetine has been extensively studied for its efficacy in the treatment of depression, anxiety disorders, and other psychiatric disorders. It has also been investigated for its potential in the treatment of obesity, neuropathic pain, and other medical conditions. Fluoxetine has been shown to be effective in the treatment of depression in both adults and children, with fewer side effects than other antidepressant medications.